N-(2-((2-methyl-6-morpholinopyrimidin-4-yl)amino)ethyl)-2,2-diphenylacetamide

• IUPAC Name: N-[2-[(2-methyl-6-morpholin-4-ylpyrimidin-4-yl)amino]ethyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C25H29N5O2/c1-19-28-22(18-23(29-19)30-14-16-32-17-15-30)26-12-13-27-25(31)24(20-8-4-2-5-9-20)21-10-6-3-7-11-21/h2-11,18,24H,12-17H2,1H3,(H,27,31)(H,26,28,29)
• InChI Key: PSDAMMCJPZWAPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCOCC2)NCCNC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H29N5O2
• Molecular Weight: 431.5 g/mol

Description

N-(2-((2-methyl-6-morpholinopyrimidin-4-yl)amino)ethyl)-2,2-diphenylacetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential use as a therapeutic agent. This compound is commonly referred to as MPA-Na and is a member of the diphenylacetamide family of compounds.

Scientific Research Applications

Pharmacodynamic and Pharmacokinetic Studies

Pharmacodynamic and pharmacokinetic studies are crucial for understanding how drugs interact with biological systems and how they are absorbed, distributed, metabolized, and excreted. For example, the review on "Ketamine: A Review of Clinical Pharmacokinetics and Pharmacodynamics in Anesthesia and Pain Therapy" by Peltoniemi et al. (2016) provides insights into the pharmacological profile of ketamine, a compound known for its anesthetic and analgesic properties, which undergoes extensive metabolism involving cytochrome P450 enzymes (Peltoniemi, Hagelberg, Olkkola, & Saari, 2016). This study exemplifies how detailed pharmacokinetic and pharmacodynamic analyses are fundamental in drug research and development.

Antibacterial Agents

The search for new antibacterial agents, especially those acting via novel mechanisms, is a critical area of pharmaceutical research. The review on "GlmU Inhibitors as Promising Antibacterial Agents" by Palathoti & Azam (2022) discusses the development of novel antibacterial agents targeting the GlmU enzyme, which is essential for bacterial cell wall biosynthesis. Such studies underscore the importance of targeting unique bacterial pathways as a strategy to combat antibiotic resistance (Palathoti & Azam, 2022).

Neuroprotective Properties

Research into compounds with neuroprotective properties is vital for developing treatments for neurodegenerative diseases. Studies on the neuroplastic effects of compounds like ketamine suggest potential therapeutic applications beyond their primary clinical use. The review by Aleksandrova & Phillips (2021) on "Neuroplasticity as a convergent mechanism of ketamine and classical psychedelics" illustrates how these compounds may induce synaptic and structural changes in the brain, offering a novel approach to treating depression and other mental health disorders (Aleksandrova & Phillips, 2021).

Toxicology and Environmental Health

Understanding the toxicological profiles of chemical compounds is essential for assessing their safety and environmental impact. The review on "Neurotoxicity of Brominated Flame Retardants" by Dingemans, van den Berg, & Westerink (2011) provides an example of how environmental contaminants can affect the nervous system, highlighting the importance of studying both direct and indirect effects of chemicals on health (Dingemans, van den Berg, & Westerink, 2011).